Cas no 2228580-58-1 (1-methyl-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1H-pyrazol-4-amine
• CAS No: 2228580-58-1
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5881838
• PubChem ID: 165652397
• Update Time: 2025-05-23

1-methyl-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1H-pyrazol-4-amine
• 1-methyl-5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1H-pyrazol-4-amine
• 2228580-58-1
• EN300-1740555

• Inchi： 1S/C10H14N4S/c1-6(2)10-12-5-8(15-10)9-7(11)4-13-14(9)3/h4-6H,11H2,1-3H3
• InChI Key： NAJMTKANTAUGAB-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C)C)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85Ų

Additional information on 1-methyl-5-2-(propan-2-yl)-1,3-thiazol-5-yl-1H-pyrazol-4-amine

1-Methyl-5-(2-(Propan-2-Yl)-1,3-Thiazol-5-Yl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 2228580-58-1, known as 1-methyl-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)-1H-pyrazol-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring system with a thiazole moiety, both of which are well-known for their versatility in chemical reactivity and biological activity.

The pyrazole core of this compound is a five-membered aromatic ring containing two nitrogen atoms. This structure is known for its ability to form hydrogen bonds and participate in various π-interactions, making it a valuable component in drug design. The thiazole moiety, on the other hand, introduces sulfur into the molecule, which can enhance its stability and bioavailability. The presence of a methyl group and an isopropyl group further modulates the physical and chemical properties of the compound, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that 1-methyl-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)-1H-pyrazol-4-amine can interact with key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to inhibit certain kinases has been explored in the context of cancer therapy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product. This approach not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

The physical properties of this compound are equally noteworthy. It exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, making it ideal for use in organic reactions. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing critical data for its storage and handling.

From an applications perspective, 1-methyl-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)-1H-pyrazol-4-amine has shown promise in the development of novel materials for electronic devices. Its ability to act as a semiconductor material has been explored in the context of organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Recent advancements in nanotechnology have further expanded its potential uses in nanoelectronics.

In conclusion, CAS No. 2228580-58-1, or 1-methyl-5-(2-(propan-2-yil)-1,3-thiazol-S-yil)-I H-pyrazol-S-amine, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with its favorable physical properties and biological activity, positions it as a valuable tool for researchers and industry professionals alike.